Cas no 1046786-08-6 ((Oxido)phenyl(trifluoromethyl)-lambda4-sulfanylidenedimethylammonium Tetrafluoroborate)

• Product Name: (Oxido)phenyl(trifluoromethyl)-lambda4-sulfanylidenedimethylammonium Tetrafluoroborate
• CAS No: 1046786-08-6
• MF: C₉H₁₁BF₇NOS
• MW: 325.054565668106
• CID: 69737
• PubChem ID: 87561514
• Update Time: 2025-10-30

(Oxido)phenyl(trifluoromethyl)-lambda4-sulfanylidenedimethylammonium Tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• [(Oxido)phenyl(trifluoromethyl)-λ4-sulfanylidene]dimethylammonium Tetrafluoroborate
• [(Oxido)phenyl(trifluoromethyl)-lambda4-sulfanylidene]dimethylammonium Tetrafluoroborate
• 2-[dimethylazaniumylidene(trifluoromethyl)-λ⁴-sulfanyl]phenolate,tetrafluoroborate
• N,N-Dimethyl-S-phenyl-S-(trifluoromethyl)sulfoximinium tetrafluoroborate
• N-Methyl-N-[oxidophenyl(trifluoromethyl)-·4-sulfanylidene]methanaminium (1:1) tetrafluoroborate tetrafluoroborate
• Shibata Reagent I
• [(Oxido)phenyl(trifluoromethyl)sulfanylidene]dimethylammonium tetrafluoroborate
• N-Methyl-N-[oxidophenyl(trifluoromethyl)-λ4-sulfanylidene]methanaminium (1:1) tetrafluoroborate
• N-Methyl-N-[oxidophenyl(trifluoromethyl)-4-sulfanylidene]methanaminium (1:1) tetrafluoroborate tetrafluoroborate
• (Oxido)phenyl(trifluoromethyl)-lambda4-sulfanylidenedimethylammonium Tetrafluoroborate

• Inchi： 1S/C9H11F3NOS.BF4/c1-13(2)15(14,9(10,11)12)8-6-4-3-5-7-8;2-1(3,4)5/h3-7H,1-2H3;/q+1;-1
• InChI Key： JQIUQSKIGNTITL-UHFFFAOYSA-N
• SMILES： [S+](C(F)(F)F)(C1C=CC=CC=1)(N(C)C)=O.F[B-](F)(F)F

Computed Properties

• Exact Mass: 325.05400

Experimental Properties

• Melting Point: 85-90 °C
• PSA: 28.46000
• LogP: 4.47110

(Oxido)phenyl(trifluoromethyl)-lambda4-sulfanylidenedimethylammonium Tetrafluoroborate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on (Oxido)phenyl(trifluoromethyl)-lambda4-sulfanylidenedimethylammonium Tetrafluoroborate

Introduction to (Oxido)phenyl(trifluoromethyl)-λ⁴-sulfanylidenedimethylammonium Tetrafluoroborate (CAS No. 1046786-08-6)

(Oxido)phenyl(trifluoromethyl)-λ⁴-sulfanylidenedimethylammonium tetrafluoroborate, with the CAS number 1046786-08-6, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its intricate molecular architecture, which includes a trifluoromethyl group, a phenyl ring, and a sulfanylidene moiety, all of which contribute to its distinctive properties.

The sulfanylidene moiety, specifically the λ⁴-sulfanylidene, is a key structural feature that imparts significant reactivity and stability to the molecule. This functional group is known for its ability to form stable complexes with various metal ions, making it a valuable component in the synthesis of coordination compounds. The presence of the trifluoromethyl group enhances the compound's lipophilicity and electronic properties, which are crucial for its potential use in drug design and development.

The dimethylammonium cation in this compound plays a critical role in its overall charge balance and solubility characteristics. The positive charge on the ammonium group facilitates the formation of ionic bonds with the tetrafluoroborate anion, resulting in a highly stable and soluble compound. This property is particularly advantageous in pharmaceutical applications where solubility and stability are essential for effective drug delivery.

The tetrafluoroborate anion (BF₄^-) is a well-known counterion that is widely used in organic synthesis due to its low nucleophilicity and high ionic strength. The combination of the tetrafluoroborate anion with the complex organic cation results in a compound with excellent thermal stability and low toxicity, making it suitable for various industrial and research applications.

In the context of pharmaceutical research, (Oxido)phenyl(trifluoromethyl)-λ⁴-sulfanylidenedimethylammonium tetrafluoroborate has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its ability to modulate specific enzymes and receptors involved in various disease pathways. For instance, preliminary data suggest that this compound may have anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders.

Beyond pharmaceutical applications, this compound has also been investigated for its potential use in materials science. Its unique electronic properties make it an attractive candidate for the development of new materials with enhanced conductivity and optical properties. Research in this area has focused on incorporating (Oxido)phenyl(trifluoromethyl)-λ⁴-sulfanylidenedimethylammonium tetrafluoroborate into polymer matrices to create composite materials with improved performance characteristics.

The synthesis of (Oxido)phenyl(trifluoromethyl)-λ⁴-sulfanylidenedimethylammonium tetrafluoroborate typically involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the sulfanylidene moiety through reactions involving sulfur compounds and the subsequent attachment of the trifluoromethyl and phenyl groups. The final step involves the formation of the dimethylammonium cation and its association with the tetrafluoroborate anion.

In conclusion, (Oxido)phenyl(trifluoromethyl)-λ⁴-sulfanylidenedimethylammonium tetrafluoroborate (CAS No. 1046786-08-6) is a versatile compound with a wide range of potential applications. Its unique chemical structure and properties make it an important subject of ongoing research in both pharmaceutical and materials science fields. As new studies continue to uncover its full potential, this compound is likely to play a significant role in advancing our understanding of complex organic chemistry and its practical applications.